BENGHE Foundational & Exploratory

Check Availability & Pricing

N-Pivaloyl-L-tyrosine: A Technical Guide to
Commercial Availability, Purity, and Analysis

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: N-Pivaloyl-L-tyrosine

Cat. No.: B589999

For Researchers, Scientists, and Drug Development Professionals

Introduction: N-Pivaloyl-L-tyrosine is a derivative of the amino acid L-tyrosine, characterized
by the attachment of a pivaloyl (tert-butanoyl) group to the amino group. This modification
increases the lipophilicity of the molecule, which can be advantageous in certain biochemical
and pharmaceutical applications. As a protected amino acid, it serves as a valuable building
block in peptide synthesis and as an intermediate in the creation of more complex molecules.
This guide provides a comprehensive overview of its commercial availability, typical purity
levels, and the experimental protocols relevant to its synthesis, purification, and analysis.

Commercial Availability

N-Pivaloyl-L-tyrosine is available from several chemical suppliers catering to the research
and development market. It is typically sold in small quantities, from milligrams to grams,
suitable for laboratory-scale applications.
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Catalog Molecular
. Molecular .
Supplier Number / CAS Number Weight ( g/mol
. Formula
Identifier )
MedChemExpres
HY-131112[1] 33019-85-1[1] C14H19NO4 265.31
s
Clinivex 33019-85-1[2] 33019-85-1[2] C14H19NO4 265.31
Biorbyt orb1690610[3] 33019-85-1[3] C14H1sNOa4 265.309[3]
Immunomart T40408[4] 33019-85-1[4] C14H19NO4 265.31
C007B-596233
(Aladdin
Cenmed 33019-85-1 C14H19NO4 265.31
N1003923-
10mg)[5]
Biotech Hub
, N/A[6] 33019-85-1[6] C14H1sNO4 265.31
Africa

Purity and Quality Control

For research and drug development purposes, high purity of chemical reagents is critical.

Suppliers of N-Pivaloyl-L-tyrosine typically provide material with high purity, although specific

percentages are not always listed on product pages and may require consultation of the lot-

specific Certificate of Analysis (CoA).

Analytical Methods

Supplier Purity Specification

Mentioned

HNMR reports are available

MedChemExpress High Purity (specifics on CoA)

upon request[1].

Standard quality control

] Research Grade (specifics on
Other Suppliers

methods such as HPLC, NMR,

CoA) and Mass Spectrometry are

typically employed.
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The workflow for acquiring and verifying a chemical standard like N-Pivaloyl-L-tyrosine

involves several key steps, from initial supplier screening to final application in an experiment.
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Caption: Logical workflow for sourcing and quality control of N-Pivaloyl-L-tyrosine.

Experimental Protocols

While specific protocols for N-Pivaloyl-L-tyrosine are proprietary to suppliers, the following
sections detail established methodologies for the synthesis, purification, and analysis of N-
acylated amino acids, adapted for this specific compound.

The synthesis of N-Pivaloyl-L-tyrosine is achieved through the acylation of the primary amine
of L-tyrosine using pivaloyl chloride. This reaction is a standard Schotten-Baumann reaction,
conducted under basic conditions to neutralize the HCI byproduct.

Materials:

L-tyrosine

« Pivaloyl chloride

e Sodium hydroxide (NaOH)

» Dioxane or Tetrahydrofuran (THF)
e Hydrochloric acid (HCI), 2M

« Distilled water

e Magnetic stirrer and stirring bar

* Ice bath

Procedure:

o Dissolution: Dissolve L-tyrosine in an aqueous solution of sodium hydroxide (2 equivalents)
in a round-bottom flask, cooling the mixture in an ice bath to 0-5 °C.

o Acylation: While stirring vigorously, add pivaloyl chloride (1.1 equivalents) and a co-solvent
like dioxane dropwise, ensuring the temperature remains below 10 °C.
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Reaction: Allow the reaction to stir in the ice bath for 1 hour and then at room temperature for

an additional 3-4 hours. Monitor the reaction progress using Thin Layer Chromatography

(TLC).

Work-up: Once the reaction is complete, cool the mixture in an ice bath and acidify to a pH of

2-3 using 2M HCI. A white precipitate of the crude product should form.

Reactants

NaOH (aq)

~

Schotten-Baumann
Pivaloyl Chloride Reaction
(0°C to RT)

Process

Isolation: Collect the crude N-Pivaloyl-L-tyrosine precipitate by vacuum filtration.
Washing: Wash the solid with cold distilled water to remove inorganic salts.

Drying: Dry the product under vacuum to yield the crude material.

Acidification (HCI)

\ 4

Filtration & Drying

Products

Purified Product

Crude N-Pivaloyl-L-tyrosine (via Recrystallization)

/

L-Tyrosine

Click to download full resolution via product page

Caption: Workflow for the synthesis and purification of N-Pivaloyl-L-tyrosine.

Recrystallization is a standard technique for purifying solid organic compounds based on

differences in solubility at varying temperatures|[7][8].

Materials:

e Crude N-Pivaloyl-L-tyrosine

o Ethanol/water solvent mixture
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e Heating mantle or hot plate

e Erlenmeyer flasks

e Vacuum filtration apparatus

Procedure:

» Solvent Selection: An ethanol/water mixture is a suitable solvent system. The compound
should be soluble in the hot solvent and sparingly soluble at room temperature or below.

 Dissolution: Place the crude product in an Erlenmeyer flask and add a minimal amount of hot
ethanol to dissolve it completely.

» Crystallization: Slowly add hot water to the solution until it becomes slightly turbid. Add a few
more drops of hot ethanol to redissolve the precipitate, resulting in a saturated solution.

» Cooling: Remove the flask from the heat and allow it to cool slowly to room temperature.
Then, place the flask in an ice bath to maximize crystal formation.

« |solation: Collect the purified crystals by vacuum filtration.

e Washing: Wash the crystals with a small amount of cold ethanol/water mixture.

e Drying: Dry the purified crystals under vacuum to obtain the final product with high purity.

HPLC is a powerful analytical technique used to separate, identify, and quantify components in
a mixture. A reverse-phase HPLC method is typically suitable for analyzing N-Pivaloyl-L-
tyrosine.

Instrumentation & Conditions:

o HPLC System: A standard system with a UV detector.

e Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 pm).

e Mobile Phase A: Water with 0.1% Trifluoroacetic Acid (TFA).
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e Mobile Phase B: Acetonitrile with 0.1% TFA.
o Gradient: A linear gradient from 10% B to 90% B over 20 minutes.
e Flow Rate: 1.0 mL/min.

o Detection Wavelength: 274 nm (based on the absorbance maximum of the tyrosine
chromophore).

e Injection Volume: 10 pL.
Procedure:

o Sample Preparation: Prepare a standard solution of N-Pivaloyl-L-tyrosine in the mobile
phase (e.g., 1 mg/mL in 50:50 Water:Acetonitrile).

« Injection: Inject the sample onto the HPLC system.

e Analysis: Record the chromatogram. The purity is determined by calculating the area
percentage of the main product peak relative to the total area of all peaks.

Conclusion

N-Pivaloyl-L-tyrosine is a readily available research chemical essential for specialized
applications in peptide synthesis and drug development. While suppliers ensure high quality, it
is incumbent upon the researcher to verify the purity of each lot using standard analytical
techniques such as HPLC to ensure the integrity and reproducibility of their experimental
results. The protocols outlined in this guide provide a foundational framework for the synthesis,
purification, and analysis of this and similar N-acylated amino acids.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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